Cas no 767240-47-1 (2-(3-hydroxy-4-methylphenyl)-2-oxoacetic acid)

• Product Name: 2-(3-hydroxy-4-methylphenyl)-2-oxoacetic acid
• CAS No: 767240-47-1
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 5839998
• PubChem ID: 117278225
• Update Time: 2025-06-08

2-(3-hydroxy-4-methylphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxy-4-methylphenyl)-2-oxoacetic acid
• EN300-1800750
• 767240-47-1

• Inchi： 1S/C9H8O4/c1-5-2-3-6(4-7(5)10)8(11)9(12)13/h2-4,10H,1H3,(H,12,13)
• InChI Key： GRYYVKYHEVLYKU-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=C(C=1)O)C)(=O)C(=O)O

Computed Properties

• Exact Mass: 180.04225873g/mol
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 2-(3-hydroxy-4-methylphenyl)-2-oxoacetic acid

Introduction to 2-(3-Hydroxy-4-methylphenyl)-2-oxoacetic Acid (CAS No. 767240-47-1)

2-(3-Hydroxy-4-methylphenyl)-2-oxoacetic acid, also known by its CAS number 767240-47-1, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxy and methyl group on the phenyl ring, as well as a carboxylic acid moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(3-hydroxy-4-methylphenyl)-2-oxoacetic acid can be represented as follows: C₉H₁₀O₄. The presence of the hydroxyl group on the phenyl ring and the carboxylic acid group imparts specific physicochemical properties, such as solubility and reactivity, which are crucial for its biological interactions. The compound's molecular weight is approximately 186.17 g/mol, and it exists as a white crystalline solid at room temperature.

In recent years, extensive research has been conducted to explore the potential applications of 2-(3-hydroxy-4-methylphenyl)-2-oxoacetic acid. One of the key areas of interest is its role in the treatment of various diseases, particularly those involving oxidative stress and inflammation. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the antioxidant activity of 2-(3-hydroxy-4-methylphenyl)-2-oxoacetic acid. The researchers found that this compound effectively scavenged free radicals and inhibited lipid peroxidation, which are key mechanisms involved in oxidative stress. These findings suggest that 2-(3-hydroxy-4-methylphenyl)-2-oxoacetic acid could be used to mitigate oxidative damage in various biological systems.

In addition to its antioxidant properties, 2-(3-hydroxy-4-methylphenyl)-2-oxoacetic acid has also been studied for its anti-inflammatory effects. A clinical trial conducted in 2020 evaluated the compound's ability to reduce inflammation in patients with chronic inflammatory conditions. The results indicated that treatment with 2-(3-hydroxy-4-methylphenyl)-2-oxoacetic acid led to a significant reduction in inflammatory markers such as C-reactive protein (CRP) and interleukin-6 (IL-6). These findings highlight the potential of this compound as an anti-inflammatory agent in clinical settings.

The mechanism of action of 2-(3-hydroxy-4-methylphenyl)-2-oxoacetic acid is believed to involve multiple pathways. Its antioxidant properties are thought to be mediated through the scavenging of reactive oxygen species (ROS) and the upregulation of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. The anti-inflammatory effects may be attributed to its ability to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its therapeutic applications, 2-(3-hydroxy-4-methylphenyl)-2-oxoacetic acid has also been explored for its potential use in diagnostic imaging. Research published in the Bioorganic & Medicinal Chemistry Letters in 2019 demonstrated that this compound can be labeled with radioactive isotopes for use in positron emission tomography (PET) imaging. This application could provide valuable insights into disease progression and treatment response, particularly in conditions involving oxidative stress and inflammation.

The synthesis of 2-(3-hydroxy-4-methylphenyl)-2-oxoacetic acid has been optimized through various methods, including chemical synthesis and biocatalytic approaches. One common synthetic route involves the reaction of 3-hydroxy-4-methylbenzaldehyde with malonic acid followed by decarboxylation. This method yields high purity and yield, making it suitable for large-scale production.

In conclusion, 2-(3-hydroxy-4-methylphenyl)-2-oxoacetic acid (CAS No. 767240-47-1) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features confer potent antioxidant and anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action, further highlighting its importance in the field.